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Compound of Interest

Compound Name: Diheptyl phthalate

Cat. No.: B7779869 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the physicochemical properties of Di-n-

heptyl phthalate (DHP), an organic compound of interest to researchers, scientists, and

professionals in drug development. This document compiles essential quantitative data,

outlines standardized experimental protocols for its characterization, and visualizes a key

biological pathway influenced by related compounds.

Core Physicochemical Properties
Di-n-heptyl phthalate (CAS No: 3648-21-3) is a phthalate ester recognized for its use as a

plasticizer. A thorough understanding of its physical and chemical characteristics is paramount

for its application and for assessing its environmental and biological interactions.

Table 1: General and Physical Properties of Di-n-heptyl
Phthalate
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Property Value Source(s)

Molecular Formula C22H34O4 [1]

Molecular Weight 362.51 g/mol [1]

Appearance
Clear, colorless to pale yellow

liquid
[2]

Odor Odorless [3]

Density 0.992 g/mL [1]

Boiling Point 360 °C

Melting Point < -40 °C

Flash Point 213 °C (415 °F)

Refractive Index 1.486

Viscosity Data Not Available

Table 2: Solubility and Partitioning Behavior of Di-n-
heptyl Phthalate

Property Value Source(s)

Water Solubility Sparingly soluble

Octanol/Water Partition

Coefficient (log Pow)
7.6 (estimated)

Vapor Pressure 2.07E-06 mm Hg

Experimental Protocols for Property Determination
While specific experimental records for Di-n-heptyl phthalate are not extensively detailed in

publicly available literature, the following section outlines standardized methodologies that are

broadly applicable for the determination of its key physicochemical properties.

Density Measurement
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The density of liquid compounds like Di-n-heptyl phthalate can be accurately determined using

a digital density meter, following a standard test method such as ASTM D4052. This method

involves introducing a small liquid sample into an oscillating U-tube. The instrument measures

the change in the oscillation frequency caused by the mass of the sample in the tube and

calculates the density based on calibration data.

Boiling Point Determination
The boiling point is a critical parameter for assessing the volatility of a substance. For

compounds with high boiling points, distillation methods under reduced pressure are often

employed to prevent decomposition. The observed boiling point is then extrapolated to

atmospheric pressure.

Flash Point Measurement
The flash point, indicating the flammability of a substance, is typically determined using a

closed-cup tester. The Pensky-Martens closed-cup method (ASTM D93) is a widely accepted

standard. In this procedure, the sample is heated at a controlled rate in a closed cup. An

ignition source is periodically introduced into the vapor space above the liquid until a flash is

observed.

Water Solubility Assessment
The water solubility of sparingly soluble substances like Di-n-heptyl phthalate can be

determined using the flask method, as described in OECD Guideline 105. This involves

agitating an excess amount of the substance in water at a constant temperature until

equilibrium is reached. The concentration of the dissolved substance in the aqueous phase is

then measured using a suitable analytical technique, such as gas chromatography-mass

spectrometry (GC-MS).

Octanol-Water Partition Coefficient (log Pow) Estimation
The octanol-water partition coefficient is a key indicator of a substance's hydrophobicity and

potential for bioaccumulation. For compounds with high log Pow values, the High-Performance

Liquid Chromatography (HPLC) method (OECD Guideline 117) is often preferred over the

traditional shake-flask method to avoid analytical challenges. This method correlates the
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retention time of the substance on a reverse-phase HPLC column with the known log Pow

values of reference compounds.

Biological Interaction: Nrf-2 Mediated Antioxidant
Response
Some phthalate derivatives have been shown to activate the Nrf-2 (Nuclear factor erythroid 2-

related factor 2) mediated antioxidant response in human cell lines. While the specific

mechanism for Di-n-heptyl phthalate is a subject for further research, the generalized pathway

provides a valuable framework for understanding potential cellular interactions.
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Caption: Generalized Nrf-2 mediated antioxidant response pathway.

Experimental and Analytical Workflow
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A systematic approach is crucial for the comprehensive physicochemical characterization of a

compound like Di-n-heptyl phthalate. The following workflow illustrates a logical sequence of

analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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